Cas no 2228814-92-2 (3-(aminomethyl)-3-(2-chloro-6-methylpyridin-4-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(2-chloro-6-methylpyridin-4-yl)cyclobutan-1-ol
• CAS No: 2228814-92-2
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 6574778
• PubChem ID: 165782830
• Update Time: 2025-08-03

3-(aminomethyl)-3-(2-chloro-6-methylpyridin-4-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(2-chloro-6-methylpyridin-4-yl)cyclobutan-1-ol
• 2228814-92-2
• EN300-1995803

• Inchi： 1S/C11H15ClN2O/c1-7-2-8(3-10(12)14-7)11(6-13)4-9(15)5-11/h2-3,9,15H,4-6,13H2,1H3
• InChI Key： JHGGTEUQMFMAAX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C1(CN)CC(C1)O

Computed Properties

• Exact Mass: 226.0872908g/mol
• Monoisotopic Mass: 226.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-(aminomethyl)-3-(2-chloro-6-methylpyridin-4-yl)cyclobutan-1-ol

3-(Aminomethyl)-3-(2-Chloro-6-Methylpyridin-4-Yl)Cyclobutan-1-Ol: A Comprehensive Overview

The compound with CAS No 2228814-92-2, commonly referred to as 3-(aminomethyl)-3-(2-chloro-6-methylpyridin-4-yl)cyclobutan-1-ol, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the chemical structure, synthesis methods, biological activities, and potential applications of this intriguing molecule.

The chemical structure of 3-(aminomethyl)-3-(2-chloro-6-methylpyridin-4-yl)cyclobutan-1-ol is characterized by a cyclobutane ring system, which serves as the central framework. Attached to this ring are two key substituents: an aminomethyl group (-CH₂NH₂) and a 2-chloro-6-methylpyridin-4-yl group. The presence of these groups introduces unique electronic and steric effects, which are crucial for its biological activity. Recent studies have highlighted the importance of such structural features in modulating the compound's interaction with biological targets, such as enzymes or receptors.

Synthesis methods for this compound have been extensively explored in the scientific community. Researchers have employed various strategies, including multi-component reactions, to construct the cyclobutane core efficiently. One notable approach involves the use of transition metal catalysts, which facilitate the formation of the cyclobutane ring through [4+0] cycloaddition reactions. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process, aligning with current trends toward green chemistry.

The biological activities of 3-(aminomethyl)-3-(2-chloro-6-methylpyridin-4-yl)cyclobutan-1-ol have been a focal point of recent investigations. Studies have demonstrated its potential as a modulator of key cellular pathways, particularly in the context of neurodegenerative diseases and cancer. For instance, research has shown that this compound exhibits selective inhibition against certain kinases, which are implicated in disease progression. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system-related therapies.

In terms of applications, this compound holds significant potential in drug discovery and development. Its unique combination of structural features and biological activity positions it as a valuable lead compound for designing novel therapeutic agents. Furthermore, its versatility in chemical synthesis allows for extensive modification, enabling researchers to explore a wide range of analogs with improved pharmacokinetic properties.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 3-(aminomethyl)-3-(2-chloro-6-methylpyridin-4-y l)cyclobutan -1 -ol at molecular levels. Molecular docking studies have provided insights into its binding modes with target proteins, shedding light on its mechanism of action. These computational tools not only accelerate drug discovery but also provide a deeper understanding of how structural modifications can enhance efficacy and reduce off-target effects.

In conclusion, 3 -(aminom ethyl ) - 3 -( 2 - chloro - 6 - methyl pyridin - 4 - yl )cyclob utan - 1 - ol (CAS No 2228814 -9 2 - 2 ) is a remarkable compound with multifaceted applications in modern chemistry and pharmacology . Its intricate structure , coupled with cutting-edge research findings , underscores its significance in advancing therapeutic interventions . As research continues to unfold , this compound is poised to make substantial contributions to both academic and industrial realms .